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Compound of Interest

Compound Name:
4-Bromo-2-methylbenzenesulfonyl

chloride

Cat. No.: B051797 Get Quote

This document provides detailed procedural guidance for the safe handling and disposal of 4-
Bromo-2-methylbenzenesulfonyl chloride, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following protocols are designed for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Bromo-2-methylbenzenesulfonyl chloride is

presented below.
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Property Value Citations

Molecular Formula C₇H₆BrClO₂S [1]

Molecular Weight 269.54 g/mol [1]

CAS Number 139937-37-4 [1]

Appearance Solid [1]

Melting Point 62-66 °C [1]

Hazard Statements H302, H314 [1]

Signal Word Danger [1][2][3]

Experimental Protocol: Waste Disposal
The proper disposal of 4-Bromo-2-methylbenzenesulfonyl chloride is critical due to its

hazardous nature. It is classified as corrosive and causes severe skin burns and eye damage.

[2][3][4] Furthermore, it is harmful if swallowed and reacts with water to liberate toxic gas.[1][4]

[5][6] Adherence to the following step-by-step procedure is mandatory.

1. Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

a lab coat, and tight-sealing safety goggles or a face shield.[5]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[4][5]

2. Waste Segregation and Collection:

Collect waste 4-Bromo-2-methylbenzenesulfonyl chloride, including any contaminated

materials (e.g., weighing paper, spatulas), in a designated, properly labeled, and sealed

container.

The container must be dry and compatible with corrosive materials.
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Do not mix this waste with other waste streams, particularly aqueous or protic solvents, due

to its reactivity with water.[4][6]

3. Disposal of Unused Product:

Unused or surplus 4-Bromo-2-methylbenzenesulfonyl chloride should be disposed of as

hazardous waste.

It is recommended to offer surplus and non-recyclable solutions to a licensed disposal

company.[7]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.[7]

4. Chemical Treatment (for small quantities, by trained personnel only):

An alternative for small quantities is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

This should only be performed by trained personnel in a facility equipped for such

procedures.

5. Spill Management:

In the event of a spill, evacuate the area.

Wearing appropriate PPE, sweep the solid material and shovel it into a suitable container for

disposal.[4]

Avoid creating dust.[4][7]

Do not expose the spill to water.[4][6]

Ensure the contaminated area is thoroughly cleaned and decontaminated.

6. Environmental Precautions:

Under no circumstances should 4-Bromo-2-methylbenzenesulfonyl chloride be released

into the environment.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC442390010&productDescription=4-BROMO-3-METHYLBENZENES+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC158560250&countryCode=US&language=en
https://www.benchchem.com/product/b051797?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-bromo-2-fluorobenzenesulfonyl-chloride.pdf
https://www.chemicalbook.com/msds/4-bromo-2-fluorobenzenesulfonyl-chloride.pdf
https://www.chemicalbook.com/msds/4-bromo-2-fluorobenzenesulfonyl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC442390010&productDescription=4-BROMO-3-METHYLBENZENES+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC442390010&productDescription=4-BROMO-3-METHYLBENZENES+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromo-2-fluorobenzenesulfonyl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC442390010&productDescription=4-BROMO-3-METHYLBENZENES+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC158560250&countryCode=US&language=en
https://www.benchchem.com/product/b051797?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC442390010&productDescription=4-BROMO-3-METHYLBENZENES+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not allow the material to contaminate the ground water system or enter drains.[4][5][6][7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-2-
methylbenzenesulfonyl chloride.
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Start: Disposal of
4-Bromo-2-methylbenzenesulfonyl chloride

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Spill Management:
- Evacuate area

- Wear PPE
- Sweep solid, avoid dust
- Collect in dry container

Collect Waste in a
Designated, Labeled, and

Sealed Dry Container

Is this a small or large
quantity of waste?

Large Quantity:
Contact Licensed Waste

Disposal Service

Large

Small Quantity:
Chemical Incineration

(Trained Personnel Only)

Small

End: Waste Disposed of Safely

Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromo-2-methylbenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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